Cas no 67118-31-4 (2-(2-Oxopyrrolidin-1-yl)butanoic acid)

2-(2-Oxopyrrolidin-1-yl)butanoic acid structure

67118-31-4 structure

Product Name:2-(2-Oxopyrrolidin-1-yl)butanoic acid

CAS No:67118-31-4

MF:C₈H₁₃NO₃

MW:171.193722486496

MDL:MFCD08236692

CID:58541

PubChem ID:10464751

Update Time:2025-04-18

2-(2-Oxopyrrolidin-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-(2-Oxopyrrolidin-1-yl)butanoic acid
- Etiracetam Carboxylic Acid
- ALPHA-ETHYL-2-OXO-1-PYRROLIDINEACETIC ACID
- Ethyl-2-oxo-1-pyrrolidineacetic acid
- 2-(2-oxo-1-pyrrolidinyl)butyric acid
- 2-(2-oxopyrrolidin-1-yl)butyric acid
- ACMC-209vls
- AGN-PC-00CF5M
- CTK8B4203
- Levetiracetam acid, (+/-)-
- SureCN1747843
- UNII-T5GZ0UL12V
- (2RS)-2-(2-Oxopyrrolidin-1-yl)butanoic acid
- 2(2oxopyrrolidin1yl)butanamide
- alphaEthyl2oxo1pyrrolidineaceticacid
- ETHYL2OXO1PYRROLIDINEACETATE
- Ethyl(2oxopyrrolidin1yl)acetate
- ethyl2(2oxopyrrolidin1yl)acetate
- (S)-2-(2-Oxo-1-pyrrolidinyl)butanoic Acid
- (+/-)-2-(2-oxopyrrolidin-1-yl)butanoic acid
- AB44229
- EN300-90324
- BCP10279
- A835635
- racemic alpha-ethyl-2-oxo-1-pyrrolidineacetic acid
- AKOS005216477
- MFCD08272027
- Z425426776
- 67118-31-4
- 2-(2-oxopyrrolidin-1-yl) butyric acid
- SCHEMBL1747843
- alpha.-Ethyl-2-oxo-1-pyrrolidineacetic,acid
- (RS)-alpha-ethyl-2-oxo-1-pyrrolidineacetic acid
- 1-Pyrrolidineacetic acid, alpha-ethyl-2-oxo-
- 1-PYRROLIDINEACETIC ACID, .ALPHA.-ETHYL-2-OXO-
- 2-(2-Oxopyrrolidin-1-yl)butanoic acid, (2RS)-
- AKOS016842777
- B2694-053235
- T5GZ0UL12V
- Levetiracetam Imp. A (EP); 1-Pyrrolidineacetic acid, alpha-ethyl-2-oxo-; Levetiracetam Impurity A
- LEVETIRACETAM IMPURITY A [EP IMPURITY]
- Q27289698
- FT-0674887
- (s)-alpha-ethyl-2-oxo-1-pyrrolidineacetic acid
- SY318250
- Levetiracetam impurity A
- Levetiracetam specified impurity A [EP]
- IODGAONBTQRGGG-UHFFFAOYSA-N
- FT-0652183
- 2-(2-Oxopyrrolidin-1-yl)butanoic acid, (+/-)-
- F96498
- FT-0600415
- (2R)-2-(2-oxo-1-pyrrolidinyl)butanoic acid
- DB-022453
- STL451037
- MDL： MFCD08236692
- Inchi： 1S/C8H13NO3/c1-2-6(8(11)12)9-5-3-4-7(9)10/h6H,2-5H2,1H3,(H,11,12)
- InChI Key： IODGAONBTQRGGG-UHFFFAOYSA-N
- SMILES： O=C1CCCN1C(C(=O)O)CC

Computed Properties

Exact Mass: 171.09
Monoisotopic Mass: 171.09
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.6A^2
XLogP3: 0.3

Experimental Properties

Density: 1.227
Melting Point: 155-158 ºC
Boiling Point: 3797%5 ℃ at 760 mmHg
Flash Point: 178.2±23.2 °C
Refractive Index: 1.517
PSA: 46.61000
LogP: 0.10980
Vapor Pressure: 0.0±1.8 mmHg at 25°C

2-(2-Oxopyrrolidin-1-yl)butanoic acid Security Information

Signal Word：warning
Hazard Statement： CAUTION: May irritate eyes, skin
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： CAUT
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-(2-Oxopyrrolidin-1-yl)butanoic acid Pricemore >>

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